2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[(4-ethoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO2/c1-3-15-12-6-4-11(5-7-12)8-13-10(2)9-14/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChI Key: HSXOOUPHTQOLOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(C)CO

Description

2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol is a secondary amine derivative featuring a propan-1-ol backbone substituted with a 4-ethoxybenzylamino group. The ethoxy group on the phenyl ring distinguishes it from other analogs, influencing its electronic, steric, and solubility properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol typically involves the reaction of 4-ethoxybenzylamine with an appropriate epoxide or halohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amine group attacks the electrophilic carbon of the epoxide or halohydrin, leading to the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as distillation, crystallization, and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine or alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Scientific Research Applications of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol

2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol is an organic compound with applications spanning across chemistry, biology, and industry. Its unique structural features, including the ethoxyphenyl group and propanol backbone, contribute to its distinct chemical and biological properties.

Applications Overview

• Chemistry It serves as an intermediate in synthesizing complex organic molecules.
• Biology It is valuable for studying enzyme-substrate interactions and as a probe in biochemical assays.
• Industry It is used in the production of specialty chemicals and as a building block in synthesizing polymers and other materials.

Chemical Reactions

2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol can undergo oxidation, reduction, and substitution reactions. Common reagents for these reactions include:

• Oxidation Potassium permanganate (KMnO4) and chromium trioxide (CrO3)
• Reduction Lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4)
• Substitution Alkyl halides and acyl chlorides

The major products formed from these reactions include ketones, aldehydes, primary or secondary amines, and various substituted derivatives, depending on the reagents used.

2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol has shown potential biological activities, particularly in cancer treatment. It exhibits cytotoxic effects against various cancer cell lines.

Anticancer Properties

Cell Line	IC50 (µM)	Mechanism of Action
A375 (melanoma)	10.5	Induces apoptosis and G2/M phase arrest
MDA-MB-231 (breast cancer)	15.3	Inhibits cell migration and proliferation
U87 (glioblastoma)	12.8	Disruption of mitochondrial function

The mechanisms of action include the inhibition of the PI3K/Akt pathway and the reduction of matrix metalloproteinases (MMPs).

Case Studies

• A375 Melanoma Cells Treatment with 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol led to a dose-dependent increase in apoptosis rates, with the apoptotic population reaching approximately 61.4% at higher doses after 48 hours.
• MDA-MB-231 Breast Cancer Cells The compound inhibited both migration and invasion capabilities, suggesting a role in preventing tumor spread.

Mechanism of Action

The mechanism of action of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol with key analogs, focusing on structural features, synthesis, and physicochemical properties.

Structural Analogues

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences
2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol	4-Ethoxy	C₁₂H₁₉NO₂	209.29	Reference compound
2-{[(4-Chlorophenyl)methyl]amino}propan-1-ol	4-Chloro	C₁₀H₁₄ClNO	199.68	Electron-withdrawing Cl vs. ethoxy
2-{[(4-Methylphenyl)methyl]amino}propan-1-ol	4-Methyl	C₁₁H₁₇NO	179.26	Electron-donating methyl vs. ethoxy
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	4-Methoxy	C₁₁H₁₇NO₂	195.26	Amino group at position 3 vs. 1; methoxy

Key Observations :

• Electronic Effects : The ethoxy group (electron-donating) may enhance solubility in polar solvents compared to chloro (electron-withdrawing) or methyl substituents.
• Steric Effects : Ethoxy’s larger size could hinder molecular interactions relative to methyl or methoxy groups.

Physical and Spectroscopic Properties

NMR Data for Analogs (from ):

• 2-{[(4-Chlorophenyl)methyl]amino}propan-1-ol: ¹H NMR: δ 1.30 (t, 3H, CH₃), 3.50–3.70 (m, 2H, CH₂NH), 4.05 (q, 2H, OCH₂), 7.25–7.40 (m, 4H, aromatic). ¹³C NMR: δ 14.1 (CH₃), 63.8 (OCH₂), 115–130 (aromatic carbons).
• 2-{[(4-Methylphenyl)methyl]amino}propan-1-ol: Similar shifts but with downfield aromatic signals due to methyl substitution.

Expected Trends for Target Compound :

• Ethoxy’s electron-donating nature would upfield-shift aromatic protons compared to chloro analogs.
• OCH₂CH₃ protons would appear as a quartet near δ 1.35 (CH₃) and δ 4.00 (OCH₂).

Biological Activity

2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews the synthesis, biological activity, and mechanisms of action of this compound based on diverse research findings.

Chemical Structure

The chemical structure of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}$$

Synthesis

The synthesis typically involves the reaction of 4-ethoxybenzylamine with propan-1-ol under controlled conditions. Various methods can be utilized, including solvent-free reactions or using catalytic systems to enhance yield and purity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol. It exhibits significant cytotoxic effects against various cancer cell lines, including:

Cell Line	IC50 (µM)	Mechanism of Action
A375 (melanoma)	10.5	Induces apoptosis and G2/M phase arrest
MDA-MB-231 (breast cancer)	15.3	Inhibits cell migration and proliferation
U87 (glioblastoma)	12.8	Disruption of mitochondrial function

The compound has been shown to induce apoptosis in A375 cells, with a notable increase in apoptotic markers observed post-treatment. Additionally, it causes G2/M cell cycle arrest, indicating its potential as an antitumor agent .

The mechanisms underlying the biological activity of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol include:

• Inhibition of PI3K/Akt Pathway : The compound significantly reduces the expression levels of proteins involved in the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation .
• Reduction of MMPs : It has been observed to decrease matrix metalloproteinase (MMP) activity, particularly MMP-9, which is associated with cancer metastasis .

Case Studies

A notable study investigated the effects of 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol on A375 melanoma cells. The results demonstrated that treatment with varying concentrations led to a dose-dependent increase in apoptosis rates, with a maximum apoptotic population reaching approximately 61.4% at higher doses after 48 hours .

Another case focused on its effects on MDA-MB-231 breast cancer cells, where it was found to inhibit both migration and invasion capabilities, suggesting a dual role in preventing tumor spread .

Safety and Toxicology

Preliminary toxicity assessments indicate that 2-{[(4-Ethoxyphenyl)methyl]amino}propan-1-ol exhibits good safety profiles in vivo. In animal models, it displayed a dose-dependent inhibitory effect on tumor growth without significant adverse effects observed at therapeutic doses .